1-Acetyl-4-thioformylpiperazine
Overview
Description
1-Acetyl-4-thioformylpiperazine is a chemical compound used in scientific research for its potential therapeutic applications. It is a derivative of the piperazine family of compounds, which are known for their diverse pharmacological properties.
Mechanism Of Action
The mechanism of action of 1-Acetyl-4-thioformylpiperazine is not well understood. However, studies have suggested that it may work by inhibiting the production of reactive oxygen species (ROS) and reducing oxidative stress. It may also inhibit the activity of certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 1-Acetyl-4-thioformylpiperazine has a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various cell types. It may also induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth. Additionally, it has been shown to have a protective effect on the liver and kidneys.
Advantages And Limitations For Lab Experiments
One advantage of using 1-Acetyl-4-thioformylpiperazine in lab experiments is its stability. It can be stored at room temperature for extended periods, making it easy to work with. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to optimize its use in experiments.
Future Directions
There are several future directions for research on 1-Acetyl-4-thioformylpiperazine. One area of interest is its potential as an antiviral and antibacterial agent. Another area of interest is its potential use in the treatment of cancer. Further studies are needed to fully understand its mechanism of action and optimize its use in lab experiments. Additionally, studies on its pharmacokinetics and toxicity are needed to determine its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 1-Acetyl-4-thioformylpiperazine involves the reaction of piperazine with acetyl chloride and carbon disulfide. The reaction produces a yellow solid with a melting point of 109-110°C. This compound is relatively stable and can be stored at room temperature for extended periods.
Scientific Research Applications
1-Acetyl-4-thioformylpiperazine has been studied for its potential therapeutic applications in various fields of research. It has been shown to exhibit anti-inflammatory, antioxidant, and antitumor properties. Studies have also suggested that it may have potential as an antiviral and antibacterial agent.
properties
IUPAC Name |
4-acetylpiperazine-1-carbothialdehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2OS/c1-7(10)9-4-2-8(6-11)3-5-9/h6H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYBAADNGQMARBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20327120 |
Source
|
| Record name | 1-Acetyl-4-thioformylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20327120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetyl-4-thioformylpiperazine | |
CAS RN |
130317-92-9 |
Source
|
| Record name | 1-Acetyl-4-thioformylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20327120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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